N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C15H15N5O3 and its molecular weight is 313.317. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Crystal Structure
The synthesis and characterization of related compounds, such as those incorporating benzofuran and furan moieties, have been explored. Research demonstrates the synthesis techniques, crystal structure analysis, and biological activities of these compounds. For instance, a compound with moderate herbicidal and fungicidal activities was synthesized and analyzed for its crystal structure, showcasing the diverse applications in agricultural and biological research (Hu Jingqian et al., 2016).
Antimicrobial and Antitumor Activities
Several studies have been conducted on the antimicrobial and antitumor activities of compounds structurally related to the query compound. These studies often involve the synthesis of novel derivatives and evaluation of their biological activities. For example, research on novel pyrimidiopyrazole derivatives demonstrated outstanding in vitro antitumor activity against certain cell lines, providing insights into potential therapeutic applications (Asmaa M. Fahim et al., 2019).
Synthesis Techniques and Potential Applications
The development of novel synthesis techniques, such as microwave irradiation and solvent-free synthesis, has been explored to create derivatives with potential insecticidal, antibacterial, and cytotoxic activities. These studies underscore the significance of these compounds in developing new pharmaceuticals and pesticides. An example includes the synthesis of pyrimidine linked pyrazole heterocyclics, highlighting their insecticidal and antibacterial potential (P. P. Deohate et al., 2020).
Chemical Structure Analysis and Drug Design
Research into the chemical structure, molecular docking, and design of new compounds for specific biological targets is another application area. Studies often focus on synthesizing novel derivatives and analyzing their interactions with biological molecules, which can lead to the development of new drugs with improved efficacy and specificity. A study on novel Pyrazolo[1,5-a]pyrimidines as translocator protein ligands exemplifies this application, demonstrating the process from synthesis to in vivo neuroinflammation PET imaging (Annelaure Damont et al., 2015).
Properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3/c1-8-9(2)16-15(18-14(8)22)20-13(17-10(3)21)7-11(19-20)12-5-4-6-23-12/h4-7H,1-3H3,(H,17,21)(H,16,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKXDSKNZIYPWHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.